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Cat. No.: B2451433
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A Note on Isomer Specificity: This guide addresses the properties and applications of 6-Amino-
3-bromo-2-fluorobenzoic acid (CAS 1036756-03-2). It is important to note that publicly
available scientific data for the requested isomer, 3-Amino-6-bromo-2-fluorobenzoic acid
(CAS 1516801-51-6), is scarce. Given the structural similarities and the shared interest for
researchers in drug discovery, this guide focuses on its well-documented regioisomer to
provide valuable and actionable insights.

Introduction: The Strategic Value of Halogenated
Anthranilic Acids in Medicinal Chemistry

Halogenated anthranilic acids are a class of compounds that have become foundational
building blocks in the synthesis of pharmaceuticals and other complex organic molecules. The
strategic placement of halogen atoms, such as bromine and fluorine, on the aminobenzoic acid
scaffold profoundly influences the molecule's physicochemical properties. These modifications
can enhance metabolic stability, modulate lipophilicity, and alter the acidity of the carboxylic
acid group, all of which are critical parameters in drug design.[1][2][3] 6-Amino-3-bromo-2-
fluorobenzoic acid, with its unique substitution pattern, is a prime example of a versatile
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intermediate that offers multiple reaction sites for constructing diverse molecular architectures.

[1]

Physicochemical and Spectroscopic Profile

The distinct arrangement of the amino, bromo, and fluoro substituents, along with the
carboxylic acid group, imparts a unique set of properties to 6-Amino-3-bromo-2-fluorobenzoic
acid. These properties are fundamental to its handling, reactivity, and analytical
characterization.

Core Properties

A summary of the key physicochemical properties is presented in the table below. The data
pertains to the free acid form unless otherwise specified.

Property Value Source(s)
CAS Number 1036756-03-2 [1]
Molecular Formula C7HsBrFNO:2 [1]
Molecular Weight 234.02 g/mol [1]
Appearance White to off-white powder [1]
Predicted Boiling Point 335.3+42.0°C [1]
Predicted Density 1.8+0.1 g/cm3 [1]
Predicted Flash Point 161.1+27.9°C [1]

The compound is also available as a hydrochloride salt (CAS: 1637774-84-5), which enhances
its solubility in aqueous media.[1] The molecular weight of the hydrochloride salt is 270.49
g/mol .[1]

Spectroscopic Signature

The structural features of 6-Amino-3-bromo-2-fluorobenzoic acid give rise to a characteristic
spectroscopic profile essential for its identification and quality control.
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« Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption
bands for the functional groups present.[1] This includes a broad hydroxyl stretch from the
carboxylic acid at approximately 2500-3300 cm™1, a carbonyl stretch between 1650-1750
cm~1, and bands corresponding to the amino group in the 3200-3500 cm~1 region.[1]

o Mass Spectrometry (MS): Mass spectrometric analysis would reveal a molecular ion peak for
the free acid at an m/z of 234.[1] A key feature would be the characteristic isotopic pattern of
bromine, with two peaks of nearly equal intensity separated by 2 mass units.[1] Common
fragmentation pathways would likely involve the loss of the carboxylic acid group.[1]

Synthesis and Reactivity: A Versatile Synthetic
Building Block

6-Amino-3-bromo-2-fluorobenzoic acid is a valuable intermediate in organic synthesis, primarily
due to the differential reactivity of its functional groups.

General Synthesis Pathway

A common synthetic route to 6-amino-3-bromo-2-fluorobenzoic acid involves a multi-step
process starting from a substituted fluorobenzoic acid. The following diagram illustrates a
generalized synthetic workflow.
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Generalized synthetic workflow.

Reactivity Profile

The utility of this compound stems from the presence of three distinct functional groups, each
offering a handle for further chemical transformations.
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Key reaction pathways.

e Amino Group: The amino group can act as a nucleophile in amide bond formation (peptide
coupling) or can be converted to a diazonium salt for subsequent reactions.[1]

o Carboxylic Acid Group: This group can undergo standard transformations such as
esterification and reduction to the corresponding alcohol.

e Bromo Group: The bromine atom is a key site for carbon-carbon and carbon-heteroatom
bond formation through various cross-coupling reactions, or it can be displaced by
nucleophiles under certain conditions.[1]

Applications in Drug Discovery and Development

The structural motifs present in 6-Amino-3-bromo-2-fluorobenzoic acid are found in a variety of
biologically active compounds. While specific biological activities for this exact compound are
not extensively documented, its utility as a scaffold in medicinal chemistry is significant.[1]

The presence of both a fluorine atom and an amino group on the benzoic acid ring is
particularly noteworthy. Fluorine substitution is a well-established strategy in drug design to
enhance metabolic stability and binding affinity.[1][2][3] Aminobenzoic acid derivatives, in
general, are known to exhibit a wide range of biological activities, including antimicrobial and
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anti-inflammatory properties.[1][4] This makes 6-Amino-3-bromo-2-fluorobenzoic acid a highly
valuable starting material for the synthesis of novel therapeutic agents.[1]

Experimental Protocol: Amide Coupling

The following is a representative, self-validating protocol for the coupling of 6-Amino-3-bromo-
2-fluorobenzoic acid with a generic amine, a common step in the synthesis of more complex
molecules.

Objective: To synthesize an N-substituted-6-amino-3-bromo-2-fluorobenzamide.
Materials:

6-Amino-3-bromo-2-fluorobenzoic acid

e Amine (R-NH2)

e Coupling agent (e.g., HATU, HBTU)

¢ Organic base (e.g., DIPEA, triethylamine)

e Anhydrous solvent (e.g., DMF, DCM)

e Saturated aqueous sodium bicarbonate

e Brine

¢ Anhydrous sodium sulfate

 Silica gel for chromatography

Procedure:

» Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), add 6-Amino-3-bromo-2-fluorobenzoic acid (1.0 eq).

 Dissolution: Dissolve the starting material in the anhydrous solvent.
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» Addition of Reagents: Add the amine (1.1 eq), followed by the coupling agent (1.2 eq) and
the organic base (2.0 eq).

e Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress
should be monitored by a suitable technique, such as Thin Layer Chromatography (TLC) or
Liguid Chromatography-Mass Spectrometry (LC-MS), to confirm the consumption of the
starting material.

o Work-up: Once the reaction is complete, dilute the mixture with an organic solvent like ethyl
acetate and wash sequentially with saturated aqueous sodium bicarbonate and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

« Purification: Purify the crude product by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure
amide product.

o Characterization: Confirm the structure and purity of the final product using techniques such
as 'H NMR, 13C NMR, and mass spectrometry.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 6-
Amino-3-bromo-2-fluorobenzoic acid and its derivatives.

Hazard Identification

Based on data for structurally similar compounds, 6-Amino-3-bromo-2-fluorobenzoic acid is
considered hazardous.[5][6][7]

o Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[7][8] May be harmful if swallowed or inhaled.[6]

o Physical Hazards: None identified.[7]

Recommended Precautions
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e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[7]
» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]
o Skin Protection: Wear impervious gloves and protective clothing.[7]
o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

» Handling: Avoid breathing dust.[9] Wash hands thoroughly after handling.[5] Keep away from
heat and sources of ignition.[8]

First Aid Measures

 In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes and
seek medical attention.[5][6][7]

 In case of skin contact: Wash off immediately with plenty of soap and water.[5][7]
« If inhaled: Move the person to fresh air.[5][6]
 If swallowed: Clean mouth with water and drink plenty of water afterwards.[7]

Always consult the material safety data sheet (MSDS) for the most current and comprehensive
safety information before handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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